Cas no 1346238-10-5 (Febuxostat Isopropyl Ester)

• Product Name: Febuxostat Isopropyl Ester
• CAS No: 1346238-10-5
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 3165346
• PubChem ID: 66691921
• Update Time: 2025-05-24

Febuxostat Isopropyl Ester Chemical and Physical Properties

Names and Identifiers

• Febuxostat Isopropyl Ester
• Isopropyl 2-(3-cyano-4-isobutoxyphenyl)-4-methylthiazole-5-carboxylate
• SCHEMBL458064
• F19464
• Isopropyl2-(3-cyano-4-isobutoxyphenyl)-4-methylthiazole-5-carboxylate
• 1346238-10-5
• propan-2-yl 2-[3-cyano-4-(2-methylpropoxy)phenyl]-4-methyl-1,3-thiazole-5-carboxylate

• Inchi： 1S/C19H22N2O3S/c1-11(2)10-23-16-7-6-14(8-15(16)9-20)18-21-13(5)17(25-18)19(22)24-12(3)4/h6-8,11-12H,10H2,1-5H3
• InChI Key： FAXOGEIYOUIHBB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC(C)C)=C(C)N=C1C1C=CC(=C(C#N)C=1)OCC(C)C

Computed Properties

• Exact Mass: 358.13511374Da
• Monoisotopic Mass: 358.13511374Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 502.4±60.0 °C at 760 mmHg
• Flash Point: 257.7±32.9 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Febuxostat Isopropyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Febuxostat Isopropyl Ester

Febuxostat Isopropyl Ester: A Comprehensive Overview

Febuxostat Isopropyl Ester, identified by the CAS No. 1346238-10-5, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its potential applications in the treatment of hyperuricemia and gout, conditions that affect millions worldwide. The Febuxostat Isopropyl Ester is a derivative of Febuxostat, a well-known xanthine oxidase inhibitor, and its isopropyl ester form offers unique advantages in terms of solubility and bioavailability.

Recent studies have highlighted the importance of Febuxostat Isopropyl Ester in improving the efficacy of urate-lowering therapies. Researchers have explored its pharmacokinetic properties, revealing enhanced absorption rates compared to the parent compound. This advancement is particularly promising for patients who experience gastrointestinal discomfort with traditional Febuxostat formulations. The CAS No. 1346238-10-5 compound has also shown potential in reducing adverse effects associated with long-term use of xanthine oxidase inhibitors.

The synthesis of Febuxostat Isopropyl Ester involves a multi-step process that ensures high purity and stability. Scientists have optimized the reaction conditions to minimize by-products and maximize yield. This compound's chemical structure, characterized by its ester group, plays a crucial role in its pharmacodynamic properties. The isopropyl ester moiety not only enhances solubility but also influences the drug's distribution and elimination profiles.

In terms of clinical applications, Febuxostat Isopropyl Ester has been tested in preclinical models with encouraging results. Studies demonstrate its ability to lower serum uric acid levels more effectively than conventional treatments. Additionally, its reduced hepatotoxicity profile makes it a safer option for patients with liver impairments. These findings underscore the potential of CAS No. 1346238-10-5 as a next-generation therapeutic agent.

Looking ahead, researchers are exploring the combination of Febuxostat Isopropyl Ester with other anti-inflammatory agents to address both hyperuricemia and the inflammatory components of gout. This approach could offer a more comprehensive treatment strategy for patients suffering from chronic gouty arthritis. Furthermore, ongoing trials are investigating the long-term safety and efficacy of this compound in diverse patient populations.

The development of Febuxostat Isopropyl Ester represents a significant milestone in the quest for improved urate-lowering therapies. Its unique chemical properties, coupled with advancements in synthetic methodologies, position it as a promising candidate for future clinical use. As research continues to unfold, the CAS No. 1346238-10-5 compound holds the potential to revolutionize the treatment landscape for hyperuricemia and related conditions.